5-Cyclopropoxy-4-ethyl-2-nitropyridine

• Molecular Formula: C10H12N2O3
• Molecular Weight: 208.21 g/mol
• IUPAC Name: 5-cyclopropyloxy-4-ethyl-2-nitropyridine
• InChI: InChI=1S/C10H12N2O3/c1-2-7-5-10(12(13)14)11-6-9(7)15-8-3-4-8/h5-6,8H,2-4H2,1H3
• InChI Key: SWCVBIBIQQAVQL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=NC=C1OC2CC2)[N+](=O)[O-]

Description

5-Cyclopropoxy-4-ethyl-2-nitropyridine is a substituted pyridine derivative characterized by a nitro group at the 2-position, an ethyl group at the 4-position, and a cyclopropoxy substituent at the 5-position. This compound’s structural features—specifically the electron-withdrawing nitro group and the sterically demanding cyclopropoxy moiety—impart unique reactivity and physicochemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Cyclopropoxy-4-ethyl-2-nitropyridine typically involves the nitration of pyridine derivatives. One common method involves the reaction of pyridine with dinitrogen pentoxide (N2O5) in an organic solvent to form the N-nitropyridinium ion. This intermediate is then reacted with sulfur dioxide (SO2) and bisulfite (HSO3-) in water to yield the nitropyridine . The reaction conditions are carefully controlled to ensure high regioselectivity and yield.

Industrial Production Methods

Industrial production of nitropyridine derivatives, including 5-Cyclopropoxy-4-ethyl-2-nitropyridine, often employs continuous flow synthesis techniques. This method minimizes the accumulation of highly energetic and potentially explosive nitration products, enabling safe scale-up and high selectivity . The continuous flow methodology involves nitration followed by reduction steps, ensuring efficient production with minimal by-products.

Chemical Reactions Analysis

Types of Reactions

5-Cyclopropoxy-4-ethyl-2-nitropyridine undergoes various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group under specific conditions.

Reduction: The nitro group can be reduced to form corresponding amines.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the position para to the nitro group.

Common Reagents and Conditions

Common reagents used in these reactions include reducing agents like hydrogen gas (H2) and palladium on carbon (Pd/C) for reduction reactions, and nucleophiles such as ammonia and amines for substitution reactions .

Major Products

The major products formed from these reactions include various substituted pyridines and amines, depending on the specific reaction conditions and reagents used .

Scientific Research Applications

5-Cyclopropoxy-4-ethyl-2-nitropyridine has several scientific research applications:

Chemistry: It serves as a key intermediate in the synthesis of more complex organic molecules.

Biology: The compound is used in the study of enzyme inhibition and receptor binding due to its structural properties.

Industry: The compound is used in the production of agrochemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 5-Cyclopropoxy-4-ethyl-2-nitropyridine involves its interaction with molecular targets such as enzymes and receptors. The nitro group plays a crucial role in its reactivity, allowing it to participate in various biochemical pathways. The compound’s effects are mediated through its ability to undergo reduction and substitution reactions, leading to the formation of active intermediates that interact with biological targets .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The provided evidence highlights analogs such as 2-methoxy-4-methyl-5-nitropyridine (7c) and 2-methoxy-4-methyl-3-nitropyridine (7d) , which differ in substituent type, position, and electronic effects. Below is a comparative analysis:

Table 1: Key Properties of 5-Cyclopropoxy-4-ethyl-2-nitropyridine and Analogous Compounds

Compound Name	Substituents	Nitro Position	Yield (%)	Key Reactivity Observations
5-Cyclopropoxy-4-ethyl-2-nitropyridine	5-Cyclopropoxy, 4-ethyl, 2-nitro	2	N/A	Hypothesized steric hindrance from cyclopropoxy group may reduce nucleophilic substitution rates.
2-Methoxy-4-methyl-5-nitropyridine (7c)	2-Methoxy, 4-methyl, 5-nitro	5	95	High yield due to meta-directing nitro group favoring substitution at less hindered positions .
2-Methoxy-4-methyl-3-nitropyridine (7d)	2-Methoxy, 4-methyl, 3-nitro	3	80	Lower yield compared to 7c, possibly due to steric clashes or competing reaction pathways .

Key Differences and Implications

Substituent Effects :

• The cyclopropoxy group in the target compound introduces significant steric bulk compared to the methoxy group in analogs like 7c and 7d . This may hinder reactions at adjacent positions, such as electrophilic aromatic substitution or nucleophilic displacement.
• The ethyl group at the 4-position (vs. methyl in analogs) could enhance lipophilicity, impacting solubility and bioavailability.

Nitro Group Position :

• In 7c (5-nitro), the nitro group is meta to the methoxy substituent, promoting regioselective reactivity. In contrast, the target compound’s 2-nitro group is ortho to the cyclopropoxy substituent, which may destabilize intermediates due to steric or electronic repulsion.
• The lower yield of 7d (3-nitro) compared to 7c (5-nitro) underscores the sensitivity of synthetic outcomes to nitro positioning .

Synthetic Feasibility :

• The high yield (95%) of 7c suggests that nitro groups at the 5-position are synthetically favorable in methoxy-substituted pyridines. Extending this to the cyclopropoxy analog would require optimization to accommodate steric constraints.

Research Findings and Limitations

• Reactivity Trends : Nitropyridines with electron-donating groups (e.g., methoxy) at the 2-position exhibit predictable substitution patterns, as seen in 7c and 7d . However, the cyclopropoxy group’s strained ring system may alter reaction pathways, necessitating tailored conditions.
• Data Gaps : Specific data on 5-cyclopropoxy-4-ethyl-2-nitropyridine—such as spectroscopic profiles, stability, or biological activity—are absent in the provided evidence. Further experimental studies are required to validate hypotheses about its behavior.